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Compound of Interest

Compound Name: 5-Bromo-2-methoxynicotinonitrile

Cat. No.: B1293179 Get Quote

CAS Number: 941294-54-8

This technical guide provides a comprehensive overview of 5-Bromo-2-
methoxynicotinonitrile, a key building block in medicinal chemistry and drug discovery. The

information is tailored for researchers, scientists, and professionals in drug development,

focusing on its chemical properties, synthesis, and applications.

Chemical and Physical Properties
5-Bromo-2-methoxynicotinonitrile is a halogenated pyridine derivative. Its structure,

featuring a bromo, a methoxy, and a nitrile group on a pyridine ring, makes it a versatile

intermediate for the synthesis of complex heterocyclic molecules.[1][2][3]

Table 1: Physicochemical Properties of 5-Bromo-2-methoxynicotinonitrile

Property Value Source

CAS Number 941294-54-8 [4]

Molecular Formula C₇H₅BrN₂O [4]

Molecular Weight 213.03 g/mol [4]

Predicted XlogP 1.6 [2]

Monoisotopic Mass 211.95853 Da [2]
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Note: Experimental data for properties such as melting point, boiling point, and density are not

readily available in the public domain. The provided data is based on computational

predictions.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
methoxynicotinonitrile is not widely published in peer-reviewed journals, the synthesis of

structurally similar compounds often involves multi-step reactions. For instance, the synthesis

of related brominated pyridines can be achieved through diazotization of the corresponding

amino-pyridine followed by a Sandmeyer-type reaction.

A general conceptual workflow for the synthesis of substituted pyridines, which could be

adapted for 5-Bromo-2-methoxynicotinonitrile, is presented below. This workflow is for

illustrative purposes and would require optimization for this specific molecule.
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Caption: Conceptual synthesis workflow for 5-Bromo-2-methoxynicotinonitrile.
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Applications in Drug Discovery and Medicinal
Chemistry
5-Bromo-2-methoxynicotinonitrile serves as a valuable intermediate in the synthesis of more

complex molecules, particularly in the development of novel therapeutic agents. The presence

of multiple reactive sites on the pyridine ring allows for a variety of chemical transformations,

making it a versatile building block for creating libraries of compounds for high-throughput

screening.

Halogenated pyridines, such as the title compound, are frequently utilized in cross-coupling

reactions to introduce diverse functionalities and build molecular complexity. The nitrile group

can also be hydrolyzed to a carboxylic acid or reduced to an amine, providing further avenues

for derivatization.

While there is no publicly available information linking 5-Bromo-2-methoxynicotinonitrile to a

specific biological signaling pathway, its utility is demonstrated in its role as a precursor to

pharmacologically active molecules. The following diagram illustrates a generalized workflow

for the use of such an intermediate in a drug discovery context.
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Caption: Generalized drug discovery workflow utilizing a chemical intermediate.
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Safety and Handling
For detailed safety and handling information, it is essential to consult the Safety Data Sheet

(SDS) provided by the supplier. As with all chemical reagents, 5-Bromo-2-
methoxynicotinonitrile should be handled by trained personnel in a well-ventilated laboratory,

using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat.

In conclusion, 5-Bromo-2-methoxynicotinonitrile is a key chemical intermediate with

significant potential in the field of drug discovery. Its versatile structure allows for the synthesis

of a wide range of novel compounds for biological screening. Further research into the

synthesis and applications of this molecule is warranted to fully explore its potential in the

development of new therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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